Cas no 1462820-77-4 (tert-butyl 2-1-(methylamino)cyclohexylacetate)

• Product Name: tert-butyl 2-1-(methylamino)cyclohexylacetate
• CAS No: 1462820-77-4
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 6428739
• PubChem ID: 65240553
• Update Time: 2025-10-24

tert-butyl 2-1-(methylamino)cyclohexylacetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-1-(methylamino)cyclohexylacetate
• Cyclohexaneacetic acid, 1-(methylamino)-, 1,1-dimethylethyl ester
• CS-0346424
• EN300-1026448
• 1462820-77-4
• AKOS014575122
• Tert-butyl 2-(1-(methylamino)cyclohexyl)acetate
• tert-butyl 2-[1-(methylamino)cyclohexyl]acetate

• Inchi： 1S/C13H25NO2/c1-12(2,3)16-11(15)10-13(14-4)8-6-5-7-9-13/h14H,5-10H2,1-4H3
• InChI Key： SFQUTZSHTPXDNW-UHFFFAOYSA-N
• SMILES： C1(NC)(CC(OC(C)(C)C)=O)CCCCC1

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.96±0.1 g/cm3(Predicted)
• Boiling Point: 286.7±13.0 °C(Predicted)
• pka: 9.87±0.20(Predicted)

Additional information on tert-butyl 2-1-(methylamino)cyclohexylacetate

tert-butyl 2-(1-(methylamino)cyclohexyl)acetate: A Comprehensive Overview

tert-butyl 2-(1-(methylamino)cyclohexyl)acetate, also known by its CAS registry number CAS No. 1462820-77-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a tert-butyl group with a cyclohexane ring substituted with a methylamino group and an acetate moiety. The molecule's structure lends it versatile properties, making it a valuable compound in various research and industrial applications.

The synthesis of tert-butyl 2-(1-(methylamino)cyclohexyl)acetate involves a series of well-established organic reactions, including alkylation, acylation, and deprotection steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and enhancing its scalability for industrial use. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times, further underscoring the compound's potential for large-scale production.

In terms of applications, tert-butyl 2-(1-(methylamino)cyclohexyl)acetate has been extensively studied for its pharmacological properties. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress, suggesting its potential as a therapeutic agent in the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Moreover, recent findings indicate that this compound exhibits selective cytotoxicity against certain cancer cell lines, making it a promising candidate for anticancer drug development.

The structural versatility of tert-butyl 2-(1-(methylamino)cyclohexyl)acetate has also made it a valuable building block in medicinal chemistry. Its cyclohexane ring provides a rigid framework that can be further functionalized to explore diverse chemical space. For instance, researchers have appended additional substituents to the cyclohexane ring to enhance the compound's bioavailability and target specificity. These modifications have led to the development of analogs with improved pharmacokinetic profiles, paving the way for their translation into clinical trials.

In addition to its therapeutic applications, tert-butyl 2-(1-(methylamino)cyclohexyl)acetate has found utility in materials science. Its ability to form stable ester linkages makes it an attractive candidate for the synthesis of biodegradable polymers and coatings. Recent studies have explored its use in developing eco-friendly packaging materials that degrade under controlled environmental conditions, addressing the growing demand for sustainable solutions in the packaging industry.

The study of tert-butyl 2-(1-(methylamino)cyclohexyl)acetate has also contributed significantly to our understanding of stereochemistry and conformational analysis. The compound's chiral centers provide an excellent model system for investigating enantioselective reactions and asymmetric catalysis. Researchers have employed advanced computational methods, such as molecular dynamics simulations and quantum mechanics calculations, to elucidate the stereochemical outcomes of various reactions involving this compound.

In conclusion, tert-butyl 2-(1-(methylamino)cyclohexyl)acetate, with its unique structure and versatile properties, continues to be a focal point in both academic and industrial research. Its applications span across pharmacology, materials science, and organic synthesis, highlighting its multifaceted utility. As ongoing research unravels new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.

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